Cas no 209256-55-3 (7-Benzofuranmethanol)

7-Benzofuranmethanol is a versatile organic compound characterized by a benzofuran ring substituted with a hydroxymethyl group at the 7-position. This structural feature imparts reactivity suitable for use as an intermediate in pharmaceutical and agrochemical synthesis. Its aromatic benzofuran core enhances stability, while the hydroxymethyl group offers functionalization potential for further derivatization, such as esterification or etherification. The compound exhibits favorable solubility in common organic solvents, facilitating its integration into synthetic workflows. Its well-defined structure and purity make it a reliable building block for research and industrial applications, particularly in the development of bioactive molecules and fine chemicals.

7-Benzofuranmethanol structure

Product Name:7-Benzofuranmethanol

CAS No:209256-55-3

MF:C₉H₈O₂

MW:148.158622741699

MDL:MFCD19441765

CID:843153

PubChem ID:18787422

Update Time:2025-06-09

7-Benzofuranmethanol Chemical and Physical Properties

Names and Identifiers

- Benzofuran-7-ylmethanol
- 1-Benzofuran-7-ylmethanol
- 7-Benzofuranmethanol
- 7-HydroxyMethylbenzofuran
- (1-Benzofuran-7-yl)methanol
- Benzofuran-7-methanol
- CROYZLIPNLVAHM-UHFFFAOYSA-N
- 0702AB
- FCH1133705
- OR307184
- AX8227315
- EN300-5103328
- SCHEMBL6679464
- DTXSID50596266
- 209256-55-3
- MFCD19441765
- P12626
- AS-9550
- 7-(Hydroxymethyl)benzofuran
- DB-350789
- SY024440
- AKOS016007950
- CS-0050110
- MDL： MFCD19441765
- Inchi： 1S/C9H8O2/c10-6-8-3-1-2-7-4-5-11-9(7)8/h1-5,10H,6H2
- InChI Key： CROYZLIPNLVAHM-UHFFFAOYSA-N
- SMILES： O1C=CC2=CC=CC(CO)=C12

Computed Properties

Exact Mass: 148.05244
Monoisotopic Mass: 148.052429494g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 136
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 33.4
XLogP3: 1.4

Experimental Properties

PSA: 33.37

7-Benzofuranmethanol Pricemore >>

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